Trichlorodifluoropropane
Description
Trichlorodifluoropropane (chemical formula: C₃H₃F₂Cl₃) is a hydrochlorofluorocarbon (HCFC) compound primarily recognized for its historical use in refrigeration, foam blowing, and solvent applications. It belongs to the HCFC-242 series, classified under ozone-depleting substances (ODS) due to its chlorine content, which contributes to stratospheric ozone layer degradation . Regulatory bodies, including the U.S. Environmental Protection Agency (EPA) and the European Union, have restricted its production and use under international agreements like the Montreal Protocol .
Properties
CAS No. |
127564-90-3 |
|---|---|
Molecular Formula |
C8H13NO3 |
Synonyms |
Trichlorodifluoropropane |
Origin of Product |
United States |
Comparison with Similar Compounds
Chemical Structure and Classification
Trichlorodifluoropropane is structurally analogous to other halogenated propanes, differing in the number of chlorine (Cl) and fluorine (F) substituents. Key comparable compounds include:
| Compound Name | Chemical Formula | HCFC Designation | CAS Number(s) |
|---|---|---|---|
| This compound | C₃H₃F₂Cl₃ | HCFC-242 | 460-63-9, 127564-90-3† |
| Tetrachlorodifluoropropane | C₃H₂F₂Cl₄ | HCFC-232 | 460-89-9 |
| Dichlorotetrafluoropropane | C₃H₂F₄Cl₂ | HCFC-234 | 425-94-5 |
| Trichlorotrifluoropropane | C₃H₂F₃Cl₃ | HCFC-233 | 7125-84-0 |
†Note: Discrepancies in CAS numbers may arise from isomer variations or regional regulatory classifications .
Ozone Depletion Potential (ODP)
ODP measures a compound’s capacity to destroy ozone relative to trichlorofluoromethane (CFC-11, ODP = 1). Data from regulatory reports:
‡Note: The U.S. EPA reports a range due to isomer variability, whereas the EU adopts a fixed value for regulatory purposes .
Regulatory Status
Global restrictions emphasize phase-out timelines and concentration limits:
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